Cas no 1553229-89-2 (4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid)

• Product Name: 4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid
• CAS No: 1553229-89-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5056436
• Update Time: 2023-08-25

4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid
• 4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H23NO2/c1-3-4-9-13(2)11-7-5-10(6-8-11)12(14)15/h10-11H,3-9H2,1-2H3,(H,14,15)
• InChI Key： NBTDWVZGBNXDQZ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)N(C)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• XLogP3: 0
• Topological Polar Surface Area: 40.5